Cas no 87291-11-0 ( )

• Product name: &nbsp
• CAS No: 87291-11-0
• MF: C₁₈H₂₂N₂O
• MW: 282.380084514618
• CID: 992445
• PubChem ID: 307352

  Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N-butyl-N'-phenylurea
• NSC-205457
• AKOS004044587
• 1-benzyl-1-(n-butyl)-3-(phenyl)urea
• SCHEMBL11141720
• DTXSID20308616
• 1-benzyl-1-butyl-3-phenylurea
• XYSIADNGRMHABQ-UHFFFAOYSA-N
• NSC205457
• 87291-11-0
•  

• Inchi： InChI=1S/C18H22N2O/c1-2-3-14-20(15-16-10-6-4-7-11-16)18(21)19-17-12-8-5-9-13-17/h4-13H,2-3,14-15H2,1H3,(H,19,21)
• InChI Key： XYSIADNGRMHABQ-UHFFFAOYSA-N
• SMILES： CCCCN(CC1=CC=CC=C1)C(=O)NC2=CC=CC=C2

Computed Properties

• Exact Mass: 282.173213330g/mol
• Monoisotopic Mass: 282.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 32.3Ų